Cas no 1504785-20-9 (N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine)

• Product Name: N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine
• CAS No: 1504785-20-9
• MF: C₁₂H₁₃ClN₄
• MW: 248.71142077446
• CID: 5048019
• Update Time: 2025-10-23

N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2-chlorobenzyl)-N6-methylpyrimidine-4,6-diamine
• 4-N-[(2-chlorophenyl)methyl]-6-N-methylpyrimidine-4,6-diamine
• N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine

• Inchi： 1S/C12H13ClN4/c1-14-11-6-12(17-8-16-11)15-7-9-4-2-3-5-10(9)13/h2-6,8H,7H2,1H3,(H2,14,15,16,17)
• InChI Key： LVQWLDQUKAJHBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC1C=C(N=CN=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 227
• XLogP3: 3
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine

N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine: A Comprehensive Overview

N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine, with CAS No. 1504785-20-9, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring with substituted amine groups. The presence of a 2-chlorobenzyl group and a methyl group on the nitrogen atoms introduces intriguing electronic and steric properties, making it a valuable building block for various applications.

Recent studies have highlighted the potential of N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine in drug discovery and development. Its ability to act as a ligand in metalloenzyme inhibition has been explored extensively. For instance, researchers have demonstrated that this compound can effectively inhibit certain kinases, which are critical targets in cancer therapy. This finding underscores its role in the design of novel anti-cancer agents.

In addition to its biological applications, N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine has shown promise in materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been leveraged to create porous materials with high surface areas. These materials are being investigated for their potential use in gas storage and catalysis.

The synthesis of N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine involves a multi-step process that typically begins with the preparation of pyrimidine derivatives. The introduction of the 2-chlorobenzyl group and the methyl group is achieved through nucleophilic substitution and alkylation reactions, respectively. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine exhibits favorable biodegradation properties under specific conditions. Studies have shown that it can be metabolized by certain microorganisms, reducing its environmental footprint. This characteristic is particularly important for applications where sustainability is a key consideration.

Looking ahead, the continued exploration of N4-(2-Chlorobenzyl)-N6-methylpyrimidine-4,6-diamine's properties is expected to unlock new opportunities across diverse industries. Its role as a precursor in advanced materials and its potential as a therapeutic agent position it as a compound of significant scientific and commercial value.